2-chloro-6-fluoro-N-(2-(furan-3-yl)-2-hydroxyethyl)benzamide
Overview
Description
2-chloro-6-fluoro-N-(2-(furan-3-yl)-2-hydroxyethyl)benzamide is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
2-chloro-6-fluoro-N-(2-(furan-3-yl)-2-hydroxyethyl)benzamide has been extensively studied for its potential applications in various fields of scientific research. It has been shown to possess anti-inflammatory, antitumor, and antimicrobial properties. The compound has also been evaluated for its potential use in the treatment of neurological disorders, such as Alzheimer's disease.
Mechanism of Action
The mechanism of action of 2-chloro-6-fluoro-N-(2-(furan-3-yl)-2-hydroxyethyl)benzamide is not fully understood. However, it is believed to exert its pharmacological effects by modulating various cellular signaling pathways. The compound has been shown to inhibit the activity of enzymes involved in the production of inflammatory mediators, such as prostaglandins and leukotrienes.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. It has been demonstrated to reduce inflammation, inhibit tumor growth, and exert antimicrobial activity. The compound has also been evaluated for its potential neuroprotective effects.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-chloro-6-fluoro-N-(2-(furan-3-yl)-2-hydroxyethyl)benzamide in lab experiments is its ability to modulate multiple cellular pathways. This makes it a promising candidate for the development of new drugs targeting various diseases. However, the limitations of using this compound in lab experiments include its limited solubility and potential toxicity at high concentrations.
Future Directions
There are several future directions for the research on 2-chloro-6-fluoro-N-(2-(furan-3-yl)-2-hydroxyethyl)benzamide. One potential direction is the development of new drug candidates based on this compound for the treatment of various diseases. Another direction is the investigation of the compound's potential neuroprotective effects for the treatment of neurological disorders. Furthermore, the compound's antimicrobial properties could be explored for the development of new antibiotics.
Synthesis Methods
The synthesis of 2-chloro-6-fluoro-N-(2-(furan-3-yl)-2-hydroxyethyl)benzamide involves a series of chemical reactions. The starting materials include 2-chloro-6-fluorobenzoyl chloride, furfuryl alcohol, and sodium hydroxide. The reaction is carried out under controlled conditions, and the final product is obtained through purification and isolation techniques.
properties
IUPAC Name |
2-chloro-6-fluoro-N-[2-(furan-3-yl)-2-hydroxyethyl]benzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11ClFNO3/c14-9-2-1-3-10(15)12(9)13(18)16-6-11(17)8-4-5-19-7-8/h1-5,7,11,17H,6H2,(H,16,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PWSKHOGZOMVTBP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)C(=O)NCC(C2=COC=C2)O)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11ClFNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.68 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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